BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to N-
Butylphthalimide (CAS 1515-72-6)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Butylphthalimide

Cat. No.: B073850

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Butylphthalimide, identified by the CAS number 1515-72-6, is an organic compound that
serves as a versatile intermediate in a multitude of synthetic applications. Structurally, it
consists of a butyl group attached to a phthalimide ring system. This guide provides a
comprehensive overview of its chemical and physical properties, safety information, synthesis
protocols, and known biological activities, offering valuable insights for professionals in
research and development.

Chemical and Physical Properties

N-Butylphthalimide is a white to slight yellow solid at room temperature.[1][2] Its key physical
and chemical properties are summarized in the table below for easy reference.
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Property Value Source(s)
Molecular Formula C12H13NO2

Molecular Weight 203.24 g/mol

Appearance Solid [1]

Melting Point 32-36 °C [3]

309.90 °C (estimated at 760
Boiling Point mmHg) 120-123 °C (at 5 [3][4]
mmHg)

Sparingly soluble in water

Solubility (119.5 mg/L at 25 °C, [1114]
estimated)

logP (o/w) 2.562 - 3.150 (estimated) [3114]

Flash Point >110 °C [3]

Safety and Handling

While some sources indicate N-Butylphthalimide is not classified as a hazardous substance,
others suggest it can cause serious eye irritation.[5][6] It is imperative to handle this chemical
with appropriate personal protective equipment (PPE), including safety glasses and gloves, in a
well-ventilated area.
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Hazard Information Details Source(s)
GHS Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning
H319: Causes serious eye
Hazard Statements o [6]
irritation

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
] water for several minutes.
Precautionary Statements i
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Experimental Protocols: Synthesis of N-
Butylphthalimide

Several methods for the synthesis of N-Butylphthalimide have been reported. Below are

summaries of two distinct approaches.

Synthesis from Phthalic Anhydride and n-Butylamine

A straightforward and environmentally friendly method involves the reaction of phthalic
anhydride with n-butylamine.[7]

Experimental Protocol:

¢ Reaction Setup: Phthalic anhydride and n-butylamine are used as the primary raw materials
with water serving as the solvent. A phase transfer catalyst is also employed.

o Reflux: The mixture is subjected to reflux at a temperature range of 100-160 °C for a duration
of 0.5 to 20 hours. This reaction yields a slightly yellow turbid liquid.

o Cooling and Separation: Post-reaction, the mixture is cooled to a temperature between 55-
65 °C. At this stage, the mixture is allowed to stand for layering to occur.
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« |solation: The resulting slightly yellow oily liquid is separated as the temperature is further
reduced to 35-45 °C. This oily liquid is the N-Butylphthalimide product.

 Purification: The product can be further purified by washing with warm water (35-45 °C) two
to three times, followed by cooling to induce curing.[7]

Phthalic Anhydride + N
n-Butylamine + Reflux Cooling Static Layering Sgp@rig?/zrm Wash with Warm Water &
Water (Solvent) + (100-160 °C, 0.5-20h) (55-65 °C) (35-45 °C) Cooling for Curing
Phase Transfer Catalyst

Click to download full resolution via product page

Synthesis of N-Butylphthalimide from Phthalic Anhydride.

Synthesis from Phthalimide and 1-Butene

An alternative synthetic route involves a free radical addition reaction between phthalimide and
1-butene.[8]

Experimental Protocol:

e Reactants: The primary reacting substrates are phthalimide and 1-butene. The molar ratio of
phthalimide to 1-butene is maintained between 1:1 and 1:7.

« Initiation: The reaction is initiated either by an organic or inorganic peroxide initiator or
through optical initiation.

¢ Reaction Conditions: The reaction is carried out at a temperature ranging from normal room
temperature up to 100 °C. The reaction time can vary from 3 to 24 hours.

e Product Formation: Under these conditions, the free radical addition of phthalimide to 1-
butene yields N-Butylphthalimide.
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Synthesis via Free Radical Addition.

Biological Activity and Applications

N-Butylphthalimide has garnered attention for its potential biological activities and its utility as
a synthetic building block.

Biological Profile

» Antimicrobial and Antifungal Activity: Studies have indicated that N-Butylphthalimide
possesses antimicrobial properties.[9] Notably, it has demonstrated significant biofilm
inhibition (96% at 50 pg/mL) against Candida albicans.[9] The four-carbon butyl chain is
suggested to provide an optimal hydrophobic character for this biological activity.[9]

o Enzyme Inhibition: There are reports of N-Butylphthalimide acting as an inhibitor for certain
enzymes, which is a promising characteristic for drug design and development.[9]

» Vasodilator Activity: While research has focused on derivatives, the core structure is related
to n-butylphthalide, a compound with known vasodilator effects.[10]

It is important to distinguish N-Butylphthalimide from DI-3-n-butylphthalide (NBP), a related
but distinct compound approved in China for the treatment of ischemic stroke.[11]

Applications in Synthesis and Industry

e Organic Synthesis Intermediate: N-Butylphthalimide is a key intermediate in various
organic syntheses.[2][9][12] It is particularly useful in the Gabriel synthesis for the
introduction of primary amino groups.[12]
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e Pharmaceutical and Agrochemical Precursor: It serves as a precursor in the manufacturing
of a range of pharmaceuticals, herbicides, and pesticides.[2][12]

e Polymer Chemistry: The compound is also employed as a building block in polymer
chemistry for the creation of specialty materials.[12]

 Industrial Uses: It has been identified for use as a finishing agent and a swelling agent in
industrial applications.[6]

Biological Activities
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Overview of N-Butylphthalimide's Activities and Applications.

Conclusion

N-Butylphthalimide (CAS 1515-72-6) is a chemical compound with significant utility, primarily
as an intermediate in organic synthesis for the pharmaceutical, agrochemical, and polymer
industries. Its notable antimicrobial and antifungal properties suggest potential for further
investigation in drug development. A thorough understanding of its properties, synthesis, and
handling is crucial for researchers and scientists working with this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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